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Compound of Interest

5-Bromo-3-fluoro-2-
Compound Name:

hydroxybenzaldehyde

cat. No.: B1273059

An In-depth Technical Guide on 5-Bromo-3-fluoro-2-hydroxybenzaldehyde

For Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive overview of the physicochemical properties,
synthesis, and applications of 5-Bromo-3-fluoro-2-hydroxybenzaldehyde, a key building
block in various fields of chemical research and development.

Chemical Identity and Properties

5-Bromo-3-fluoro-2-hydroxybenzaldehyde, also known as 5-Bromo-3-fluorosalicylaldehyde,
is an aromatic aldehyde derivative.[1][2] Its trifunctional nature, featuring hydroxyl, aldehyde,
and halogen moieties, makes it a versatile reagent in organic synthesis.

Physicochemical Data

The core physicochemical properties of 5-Bromo-3-fluoro-2-hydroxybenzaldehyde are
summarized in the table below for easy reference and comparison.
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Property Value Reference
5-bromo-3-fluoro-2-

IUPAC Name [1]
hydroxybenzaldehyde
5-Bromo-3-

Synonyms ) [2]
fluorosalicylaldehyde

CAS Number 251300-28-4 [1][2]

Molecular Formula C7H4BrFO2 [1112]

Molecular Weight 219.01 g/mol [1][2]

Appearance Solid

Melting Point 112 °C-116 °C [2]

Purity (Commercial)

>97%

[2]

Spectral Data

Detailed spectral information is crucial for the identification and characterization of the

compound. While specific spectra are often proprietary, typical analytical data includes:

Analysis Type Description Reference
Gas Chromatography-Mass
GC-MS Spectrometry data is available [1]

for structural confirmation.

IR Spectroscopy

Infrared spectroscopy data,
particularly from the vapor

phase, has been recorded.

[1]

NMR, HPLC, LC-MS

Advanced analytical data
including NMR (*H, 13C),
HPLC, and LC-MS are often

available from suppliers.

[3]4]
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Synthesis and Experimental Protocols

While a specific, detailed synthesis protocol for 5-Bromo-3-fluoro-2-hydroxybenzaldehyde is
not readily available in public literature, a general methodology can be inferred from the
synthesis of structurally similar compounds, such as the bromination of substituted phenols.[5]

[6]

General Synthesis Workflow

The logical workflow for synthesizing 5-Bromo-3-fluoro-2-hydroxybenzaldehyde typically
involves the electrophilic bromination of a suitable precursor.
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Starting Material: Brominating Agent
3-Fluoro-2-hydroxybenzaldehyde (e.g., Brz in Acetic Acid)

1. Dissolve 2. Add slowly

Electrophilic Aromatic
Substitution Reaction

B. After reaction completion

Quenching & Aqueous Workup
(e.g., Extraction)

/. Isolate crude product

Purification
(e.g., Column Chromatography or
Recrystallization)

b. Obtain pure compound

Final Product:
5-Bromo-3-fluoro-2-hydroxybenzaldehyde

OLEDs & DSSCs
Bioactive Compounds
(Antimicrobial Agents)

Schiff Base Synthesis
(via condensation with amines)

Bidentate/Tetradentate Ligands Coordination Complexes

5-Bromo-3-fluoro-
2-hydroxybenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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